Cas no 78471-84-8 (4-(3-oxo-1,2-benzisothiazol-2(3H)-yl)Benzoic acid)

• Product Name: 4-(3-oxo-1,2-benzisothiazol-2(3H)-yl)Benzoic acid
• CAS No: 78471-84-8
• MF: C₁₄H₉NO₃S
• MW: 271.291162252426
• CID: 2106509
• PubChem ID: 12888510
• Update Time: 2025-04-21

4-(3-oxo-1,2-benzisothiazol-2(3H)-yl)Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-oxo-1,2-benzisothiazol-2(3H)-yl)Benzoic acid
• DA-22670
• SCHEMBL18913002
• 4-(3-Oxobenzo[d]isothiazol-2(3H)-yl)benzoic acid
• DTXSID101231566
• 78471-84-8
• SY296048
• MFCD25117895
• AKOS020013196
• 4-(3-Oxobenzoisothiazol-2(3H)-yl)benzoic Acid
• CHEMBL4080119

• Inchi： 1S/C14H9NO3S/c16-13-11-3-1-2-4-12(11)19-15(13)10-7-5-9(6-8-10)14(17)18/h1-8H,(H,17,18)
• InChI Key： HXZYYVZWDFYNFZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 271.03031432Da
• Monoisotopic Mass: 271.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.9Ų